molecular formula C9H12N2O2S B8659999 2-[(Pyridin-4-yl)methyl]-1lambda~6~,2-thiazolidine-1,1-dione CAS No. 89151-12-2

2-[(Pyridin-4-yl)methyl]-1lambda~6~,2-thiazolidine-1,1-dione

Cat. No.: B8659999
CAS No.: 89151-12-2
M. Wt: 212.27 g/mol
InChI Key: CRGUIJBIOGXGIA-UHFFFAOYSA-N
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Description

2-[(Pyridin-4-yl)methyl]-1lambda~6~,2-thiazolidine-1,1-dione is a useful research compound. Its molecular formula is C9H12N2O2S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

89151-12-2

Molecular Formula

C9H12N2O2S

Molecular Weight

212.27 g/mol

IUPAC Name

2-(pyridin-4-ylmethyl)-1,2-thiazolidine 1,1-dioxide

InChI

InChI=1S/C9H12N2O2S/c12-14(13)7-1-6-11(14)8-9-2-4-10-5-3-9/h2-5H,1,6-8H2

InChI Key

CRGUIJBIOGXGIA-UHFFFAOYSA-N

Canonical SMILES

C1CN(S(=O)(=O)C1)CC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-picolylchloride hydrochloride (2.7 g) was stirred in water (10 cm3) with sodium hydroxide (1.3 g) during the addition of isothiazolidine-1,1-dioxide (2.0 g) in water (5 cm3). After stirring for 2 hours the mixture was extracted with chloroform (3×15 cm3) and the dried (MgSO4) extracts were evaporated in vacuo to give an oil which was chromatographed on silica (MK 60. 9385) eluting with ethyl acetate to give an oil which crystallised from ethyl acetate affording 2-(4-pyridylmethyl)isothiazolidine-1,1-dioxide as white crystals, m.p. 82° (3.5 g).
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
1.3 g
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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